Cas no 1226164-29-9 (4-(propan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-(propan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 1226164-29-9
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5716762
• PubChem ID: 82075103
• Update Time: 2025-10-28

4-(propan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• EN300-1074904
• 4-Isopropyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• 1226164-29-9
• 4-Isopropyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine
• Thieno[3,2-c]pyridine, 4,5,6,7-tetrahydro-4-(1-methylethyl)-
• 4-(propan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

• Inchi： 1S/C10H15NS/c1-7(2)10-8-4-6-12-9(8)3-5-11-10/h4,6-7,10-11H,3,5H2,1-2H3
• InChI Key： OENBULSQOKUKMS-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C(C)C

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 273.0±30.0 °C(Predicted)
• pka: 9.29±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4-(propan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

Introduction to 4-(propan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1226164-29-9)

4-(propan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1226164-29-9) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory and anti-cancer properties. The structure of 4-(propan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine features a thienopyridine core with an isopropyl substituent at the 4-position, which contributes to its distinct chemical and biological characteristics.

The synthesis of 4-(propan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine has been extensively studied in recent years. One of the most common synthetic routes involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the isopropyl substituent. This process often requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis, making it more efficient and scalable for industrial applications.

In terms of its biological activity, 4-(propan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, studies have explored its anti-cancer properties, particularly in inhibiting the growth of certain cancer cell lines. These findings suggest that 4-(propan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine could be a valuable lead compound for the development of novel therapeutic agents.

The pharmacokinetic properties of 4-(propan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine have also been investigated. Preliminary data indicate that it exhibits favorable absorption and distribution profiles in animal models. The compound's stability in physiological conditions and its ability to cross the blood-brain barrier make it a promising candidate for further clinical evaluation. However, more detailed studies are needed to fully understand its metabolism and excretion pathways.

In the context of drug discovery and development, 4-(propan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique structure and diverse biological activities make it a valuable addition to the growing library of thienopyridine derivatives. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing side effects.

The future prospects for 4-(propan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine are promising. As more data from preclinical and clinical trials become available, it is likely that this compound will play a significant role in the development of new treatments for inflammatory diseases and cancer. Collaborative efforts between academic institutions and industry partners will be crucial in advancing this research and bringing these potential therapies to patients in need.

In conclusion, 4-(propan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1226164-29-9) is a multifaceted compound with a rich chemical structure and promising biological activities. Its potential as an anti-inflammatory and anti-cancer agent makes it a valuable target for further investigation and development in the field of medicinal chemistry.